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Compound of Interest

Compound Name: Diflufenican-d3

Cat. No.: B562990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Diflufenican-d3, a deuterated isotopologue of the herbicide Diflufenican. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals involved

in drug development and related fields who require detailed information on this compound.

Core Physicochemical Properties
Diflufenican-d3 is a synthetic compound where three hydrogen atoms on the

trifluoromethylphenoxy moiety of Diflufenican have been replaced by deuterium. This isotopic

labeling is often utilized in metabolic studies, pharmacokinetic research, and as an internal

standard in analytical chemistry. While sharing a similar core structure with its non-deuterated

counterpart, the presence of deuterium can subtly influence its physicochemical characteristics.

Table 1: Physicochemical Data of Diflufenican-d3 and
Diflufenican
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Property Diflufenican-d3
Diflufenican (for
comparison)

Molecular Formula C₁₉H₈D₃F₅N₂O₂[1] C₁₉H₁₁F₅N₂O₂[2][3][4]

Molecular Weight 397.31 g/mol [1] 394.29 g/mol

CAS Number 1185009-29-3 83164-33-4

Appearance White to Off-White Solid White Powder

Melting Point 161-162 °C 160 °C

Water Solubility Data not available <0.05 mg/L

pKa Data not available Data not available

Log Kow (Octanol/Water

Partition Coefficient)
Data not available 4.2

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Diflufenican-d3 are not readily available in published literature. However, standardized

methods, such as those provided by the Organisation for Economic Co-operation and

Development (OECD), offer a framework for their determination.

Melting Point Determination (Based on OECD Guideline
102)
The melting point of Diflufenican-d3 can be determined using the capillary method with a

calibrated melting point apparatus.

Principle: A small, uniform sample of the substance is heated at a controlled rate in a

capillary tube. The temperatures at which the substance begins to melt and is completely

molten are recorded as the melting range.

Apparatus:
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Melting point apparatus with a temperature range up to at least 200 °C, equipped with a

heating block and a means of observing the sample.

Capillary tubes (closed at one end).

Calibrated thermometer or temperature sensor.

Procedure:

A small amount of finely powdered Diflufenican-d3 is introduced into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rapid rate to a temperature approximately 10 °C below the

expected melting point.

The heating rate is then reduced to 1-2 °C per minute.

The temperature at which the first signs of melting are observed and the temperature at

which the last solid particle disappears are recorded to define the melting range.

Water Solubility Determination (Based on OECD
Guideline 105)
The flask method is suitable for substances with low water solubility, such as Diflufenican.

Principle: A supersaturated solution of the substance in water is prepared and allowed to

equilibrate at a constant temperature. The concentration of the substance in the aqueous

phase is then determined by a suitable analytical method.

Apparatus:

Constant temperature water bath or shaker.

Glass flasks with stoppers.

Centrifuge or filtration apparatus.
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Analytical instrument for quantification (e.g., HPLC-UV or LC-MS).

Procedure:

An excess amount of Diflufenican-d3 is added to a flask containing purified water.

The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

The solution is then centrifuged or filtered to remove undissolved solid.

The concentration of Diflufenican-d3 in the clear aqueous phase is determined using a

validated analytical method, such as High-Performance Liquid Chromatography with UV

detection (HPLC-UV).

pKa Determination (Based on OECD Guideline 112)
The acid dissociation constant (pKa) can be determined by potentiometric titration or

spectrophotometric methods.

Principle: The pKa is the pH at which the concentrations of the acidic and basic forms of a

substance are equal. This can be determined by measuring the pH of a solution of the

substance as it is titrated with a strong acid or base, or by measuring the change in its UV-

Vis spectrum as a function of pH.

Apparatus:

pH meter with a calibrated electrode.

Automatic titrator or burette.

UV-Vis spectrophotometer.

Constant temperature cell.

Procedure (Potentiometric Titration):
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A known concentration of Diflufenican-d3 is dissolved in a suitable solvent (e.g., a

water/methanol mixture for poorly soluble compounds).

The solution is titrated with a standardized solution of a strong acid or base.

The pH of the solution is monitored throughout the titration.

The pKa is determined from the inflection point of the resulting titration curve.

Mode of Action: Inhibition of Carotenoid
Biosynthesis
Diflufenican is a selective herbicide that acts by inhibiting the biosynthesis of carotenoids in

susceptible plants. Its primary target is the enzyme phytoene desaturase (PDS). The inhibition

of this enzyme leads to the accumulation of phytoene and the depletion of downstream

carotenoids. Carotenoids play a crucial role in protecting chlorophyll from photo-oxidation. In

their absence, chlorophyll is rapidly degraded by sunlight, leading to the characteristic

bleaching or whitening of the plant tissues.

Caption: Diagram illustrating the inhibitory effect of Diflufenican on the carotenoid biosynthesis

pathway.

Experimental Workflow for Analytical Method
Development
The development of a robust analytical method is crucial for the quantification of Diflufenican-
d3 in various matrices. A typical workflow for developing an HPLC-based method is outlined

below.
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Workflow for HPLC Method Development of Diflufenican-d3

Start

Literature Review
(Diflufenican & analogs)

Method Development

Column Selection
(e.g., C18)

Mobile Phase Optimization
(Acetonitrile/Water)

Detector Wavelength
(UV-Vis)

Method Validation (ICH Q2(R1))

Specificity Linearity & Range Accuracy Precision
(Repeatability & Intermediate) LOD & LOQ Robustness

Sample Analysis

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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